Cas no 861675-49-2 (1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-)

• Product Name: 1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-
• CAS No: 861675-49-2
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 582769
• PubChem ID: 71406200
• Update Time: 2025-04-19

1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-
• (2S,3S,4R)-1,2-bis(2-hydroxyethyl)pyrrolidine-3,4-diol
• DTXSID50826813
• 861675-49-2

• Inchi： 1S/C8H17NO4/c10-3-1-6-8(13)7(12)5-9(6)2-4-11/h6-8,10-13H,1-5H2/t6-,7+,8-/m0/s1
• InChI Key： AJGUOLSPZUDNSA-RNJXMRFFSA-N
• SMILES： O[C@@H]1[C@@H](CN(CCO)[C@H]1CCO)O

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 84.2Ų